Cas no 1452864-20-8 (4-[(4-Hydroxycyclohexyl)amino]imidazo[1,2-a]quinoxaline-8-carboxylic acid)

• Product Name: 4-[(4-Hydroxycyclohexyl)amino]imidazo[1,2-a]quinoxaline-8-carboxylic acid
• CAS No: 1452864-20-8
• MF: C₁₇H₁₈N₄O₃
• MW: 326.349823474884
• CID: 5750290
• PubChem ID: 72163962
• Update Time: 2025-06-14

4-[(4-Hydroxycyclohexyl)amino]imidazo[1,2-a]quinoxaline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7536804
• 1452864-20-8
• 4-{[(1r,4r)-4-hydroxycyclohexyl]amino}imidazo[1,2-a]quinoxaline-8-carboxylic acid
• CHEMBL2420585
• 4-[(4-Hydroxycyclohexyl)amino]imidazo[1,2-a]quinoxaline-8-carboxylic acid

• Inchi： 1S/C17H18N4O3/c22-12-4-2-11(3-5-12)19-15-16-18-7-8-21(16)14-9-10(17(23)24)1-6-13(14)20-15/h1,6-9,11-12,22H,2-5H2,(H,19,20)(H,23,24)
• InChI Key： NFSLUNNYNIQGSX-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC1C2=NC=CN2C2C=C(C(=O)O)C=CC=2N=1

Computed Properties

• Exact Mass: 326.13789045g/mol
• Monoisotopic Mass: 326.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.8Ų

Additional information on 4-[(4-Hydroxycyclohexyl)amino]imidazo[1,2-a]quinoxaline-8-carboxylic acid

Comprehensive Overview of 4-[(4-Hydroxycyclohexyl)amino]imidazo[1,2-a]quinoxaline-8-carboxylic acid (CAS No. 1452864-20-8)

The compound 4-[(4-Hydroxycyclohexyl)amino]imidazo[1,2-a]quinoxaline-8-carboxylic acid (CAS No. 1452864-20-8) is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structural features, including the imidazo[1,2-a]quinoxaline core and the hydroxycyclohexyl substituent, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The imidazo[1,2-a]quinoxaline scaffold, found in this compound, is known for its versatility in drug design. It is often explored for its ability to modulate protein-protein interactions and enzyme activity. The presence of the carboxylic acid group further enhances its binding affinity to biological targets, making it a valuable building block in drug discovery.

One of the most frequently asked questions in scientific forums is how 4-[(4-Hydroxycyclohexyl)amino]imidazo[1,2-a]quinoxaline-8-carboxylic acid compares to other kinase inhibitors in terms of efficacy and safety. Preliminary studies suggest that its hydroxycyclohexyl moiety may contribute to improved pharmacokinetic properties, such as better solubility and reduced toxicity. This aligns with the current trend in drug development, where researchers prioritize molecules with optimized ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

The synthesis of CAS No. 1452864-20-8 involves multi-step organic reactions, often starting from commercially available quinoxaline derivatives. Chemists employ strategies like palladium-catalyzed cross-coupling and nucleophilic substitution to introduce the hydroxycyclohexyl group. These methods are well-documented in peer-reviewed journals, reflecting the compound's relevance in modern synthetic chemistry. Enthusiasts of green chemistry may also appreciate efforts to develop more sustainable routes for its production.

Beyond its pharmacological potential, 4-[(4-Hydroxycyclohexyl)amino]imidazo[1,2-a]quinoxaline-8-carboxylic acid is also studied for its fluorescent properties. The imidazo[1,2-a]quinoxaline core is known to exhibit strong fluorescence, which could be leveraged in diagnostic imaging or as a molecular probe. This dual functionality—therapeutic and diagnostic—positions the compound as a potential theranostic agent, a hot topic in precision medicine.

In summary, 4-[(4-Hydroxycyclohexyl)amino]imidazo[1,2-a]quinoxaline-8-carboxylic acid (CAS No. 1452864-20-8) represents a compelling area of research at the intersection of chemistry and biology. Its structural complexity, combined with its diverse applications, ensures its continued relevance in scientific discourse. As the demand for innovative therapeutics grows, this compound is poised to play a pivotal role in advancing drug discovery and development.